3-Methyl-2H-indazole-6-carboxylic acid;hydrochloride

• IUPAC Name: 3-methyl-2H-indazole-6-carboxylic acid;hydrochloride
• InChI: InChI=1S/C9H8N2O2.ClH/c1-5-7-3-2-6(9(12)13)4-8(7)11-10-5;/h2-4H,1H3,(H,10,11)(H,12,13);1H
• InChI Key: CJSAPZFBNFRHIU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C=CC(=CC2=NN1)C(=O)O.Cl
• Molecular Formula: C9H9ClN2O2
• Molecular Weight: 212.63 g/mol
• CAS No.: 2503206-81-1

Description

3-Methyl-2H-indazole-6-carboxylic acid hydrochloride is a chemical compound with the CAS Number: 2503206-81-1. It is used as an intermediate in the synthesis of other compounds. The compound is a powder in physical form.

Synthesis Analysis

The synthesis of 1H- and 2H-indazoles, such as 3-Methyl-2H-indazole-6-carboxylic acid hydrochloride, has been a subject of research in recent years. The strategies include transition metal-catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without catalyst and solvent from 2-azidobenzaldehydes and amines.

Molecular Structure Analysis

The molecular weight of 3-Methyl-2H-indazole-6-carboxylic acid hydrochloride is 212.64. The compound’s structure includes a carboxylic acid group on carbon 3.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of 2H-indazoles include a [3 + 2] dipolar cycloaddition of arynes and sydnones. Other reactions involve transition metal-catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without catalyst and solvent from 2-azidobenzaldehydes and amines.

Physical and Chemical Properties Analysis

3-Methyl-2H-indazole-6-carboxylic acid hydrochloride is a powder in physical form. It is stored at room temperature.

Safety and Hazards

The compound is associated with certain hazards. It has hazard statements H315, H319, H335, which indicate that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding getting the compound in eyes, on skin, or on clothing, and avoiding ingestion and inhalation.

Future Directions

The indazole moiety, which includes 3-Methyl-2H-indazole-6-carboxylic acid hydrochloride, has a wide variety of medicinal applications as antihypertensive, anticancer, antidepressant, anti-inflammatory, and antibacterial agents. Therefore, it is expected that the medicinal properties of indazole will be explored further in the future for the treatment of various pathological conditions.

Mechanism of Action

Target of Action

Indazole derivatives have been known to inhibit, regulate, and/or modulate kinases such as chk1, chk2, and the cell volume-regulated human kinase h-sgk (human serum and glucocorticoid dependent kinase or sgk) . These kinases play a crucial role in cell cycle regulation and volume regulation, respectively .

Mode of Action

For instance, they can inhibit the activity of certain kinases, thereby affecting cell cycle progression and volume regulation .

Biochemical Pathways

Given its potential interaction with kinases, it can be inferred that it may affect pathways related to cell cycle regulation and cell volume regulation .

Result of Action

Given its potential interaction with kinases, it can be inferred that it may affect cell cycle progression and cell volume regulation .